Cas no 145881-13-6 (BOC-D-ARG(Z)2-OH)

• Product Name: BOC-D-ARG(Z)2-OH
• CAS No: 145881-13-6
• MF: C₂₇H₃₄N₄O₈
• MW: 542.580867290497
• MDL: MFCD00236825
• CID: 105694
• PubChem ID: 56777344
• Update Time: 2025-11-02

BOC-D-ARG(Z)2-OH Chemical and Physical Properties

Names and Identifiers

• 11-Oxa-2,4,9-triazatridecanoicacid, 8-carboxy-3-imino-12,12-dimethyl-10-oxo-4-[(phenylmethoxy)carbonyl]-,1-(phenylmethyl) ester, (8R)-
• 11-Oxa-2,4,9-triazatridecanoicacid, 8-carboxy-3-imino-12,12-dimethyl-10-oxo-4-[(phenylmethoxy)carbonyl]-,1-(phenylmethyl) est
• Boc-D-Arg(Z)?-OH
• BOC-D-ARG(Z)2-OH
• BOC-D-DIBENZYLOXYCARBONYL ARGININE
• Nα-Boc-Nω,ω'-bis-Z-D-arginine
• BOC-D
• Boc-D-Arg(Z)-OH
• BOC-D-ARGININE(Z)2-OH
• BOC-N-OMEGA,N-OMEGA'-BIS-Z-D-ARGININE
• N-ALPHA-T-BUTOXYCARBONYL-N-OMEGA1,N-OMEGA2-BIS-CARBOBENZOXY-D-ARGININE
• N-ALPHA-T-BUTOXYCARBONYL-N-OMEGA1,N-OMEGA2-DI-CARBOBENZ
• N-ALPHA-T-BUTOXYCARBONYL-N-OMEGA1,N-OMEGA2-DI-CARBOBENZOXY-D-ARGININE
• (Tert-Butoxy)Carbonyl D-Arg(Z)2-OH
• Nα-Boc-Nω,ω'-bis-Z-D-arginine≥ 99% (HPLC)
• A934874
• (2R)-5-[bis(phenylmethoxycarbonylamino)methylideneamino]-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
• 11-Oxa-2,4,9-triazatridecanoicacid,8-carboxy-3-imino-12,12-dimethyl-10-oxo-4-[(phenylmethoxy)carbonyl]-,1-(phenylmethyl)ester,(8R)-
• MFCD00236825
• 145881-13-6
• SCHEMBL18659585
• G84146

• MDL： MFCD00236825
• Inchi： 1S/C27H34N4O8/c1-27(2,3)39-26(36)29-21(22(32)33)15-10-16-28-23(30-24(34)37-17-19-11-6-4-7-12-19)31-25(35)38-18-20-13-8-5-9-14-20/h4-9,11-14,21H,10,15-18H2,1-3H3,(H,29,36)(H,32,33)(H2,28,30,31,34,35)/t21-/m1/s1
• InChI Key： ZWRJPLNCTNRXPE-OAQYLSRUSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CCC/N=C(\NC(=O)OCC1C=CC=CC=1)/NC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 542.23800
• Monoisotopic Mass: 542.238
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 39
• Rotatable Bond Count: 19
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59

Experimental Properties

• PSA: 164.65000
• LogP: 5.12600

BOC-D-ARG(Z)2-OH Security Information

• Storage Condition：-15°C

Additional information on BOC-D-ARG(Z)2-OH

Comprehensive Guide to BOC-D-ARG(Z)2-OH (CAS No. 145881-13-6): Properties, Applications, and Market Insights

BOC-D-ARG(Z)2-OH (CAS No. 145881-13-6) is a specialized N-Boc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound, also known as Boc-D-Arg(Z)2-OH, is a crucial building block for creating complex peptides with high purity and specificity. Its unique structure, featuring both Boc (tert-butoxycarbonyl) and Z (benzyloxycarbonyl) protecting groups, makes it indispensable in modern peptide chemistry and drug development.

The growing demand for peptide-based therapeutics has significantly increased interest in BOC-D-ARG(Z)2-OH. Researchers are particularly focused on its role in developing antiviral peptides and immune-modulating compounds, especially in light of recent global health challenges. The compound's ability to maintain stereochemical integrity during synthesis makes it valuable for creating chiral drugs and biologically active peptides.

From a chemical perspective, BOC-D-ARG(Z)2-OH (CAS 145881-13-6) demonstrates excellent stability under standard storage conditions, typically as a white to off-white crystalline powder. Its molecular weight of 423.48 g/mol and precise protecting group strategy allow for selective deprotection during solid-phase peptide synthesis (SPPS), a technique that has revolutionized peptide production in recent years.

The applications of BOC-D-ARG(Z)2-OH extend across multiple research areas. In medicinal chemistry, it serves as a key intermediate for GPCR-targeting peptides and enzyme inhibitors. The compound's arginine derivative nature contributes to the development of cell-penetrating peptides (CPPs), which are gaining attention for their potential in drug delivery systems and gene therapy applications.

Recent market analysis shows increasing procurement of BOC-D-ARG(Z)2-OH by contract research organizations (CROs) and pharmaceutical companies engaged in peptide drug discovery. The compound's compatibility with Fmoc chemistry and microwave-assisted peptide synthesis techniques has further enhanced its utility in high-throughput screening platforms.

Quality control aspects of BOC-D-ARG(Z)2-OH (CAS 145881-13-6) are critical for research reproducibility. Reputable suppliers typically provide comprehensive analytical data including HPLC purity, NMR characterization, and mass spectrometry verification. These quality parameters are especially important for researchers working on GMP-grade peptide synthesis for clinical applications.

The synthesis and handling of BOC-D-ARG(Z)2-OH require proper laboratory safety protocols, though it doesn't fall under hazardous material classifications. Researchers should employ standard personal protective equipment (PPE) when working with this compound, particularly during peptide coupling reactions where active intermediates may be generated.

Looking at future trends, the demand for BOC-D-ARG(Z)2-OH is expected to grow alongside advancements in peptide-based drug delivery and personalized medicine. The compound's role in developing next-generation biologics and therapeutic peptides positions it as a valuable asset in the pharmaceutical research toolkit for years to come.

For researchers seeking alternatives or complementary compounds, BOC-D-ARG(Z)2-OH is often used in conjunction with other protected amino acids such as Fmoc-Arg(Pbf)-OH or Boc-Lys(Z)-OH. The selection of appropriate protecting groups depends on the specific peptide synthesis strategy and desired final product characteristics.

In conclusion, BOC-D-ARG(Z)2-OH (CAS No. 145881-13-6) represents a critical component in modern peptide research and pharmaceutical development. Its unique chemical properties, combined with growing applications in biomedical research, ensure its continued importance in scientific advancement. As peptide therapeutics gain more traction in treating various diseases, the significance of high-quality amino acid derivatives like BOC-D-ARG(Z)2-OH will only increase.